Cas no 193966-65-3 (Benzoic acid, 3-bromo-4-[(dimethylamino)methyl]-, methyl ester)

• Product Name: Benzoic acid, 3-bromo-4-[(dimethylamino)methyl]-, methyl ester
• CAS No: 193966-65-3
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 3861795
• PubChem ID: 21182833
• Update Time: 2025-04-22

Benzoic acid, 3-bromo-4-[(dimethylamino)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-bromo-4-[(dimethylamino)methyl]-, methyl ester
• KQMNZHGWOXPPPR-UHFFFAOYSA-N
• SCHEMBL6592846
• Methyl 3-Bromo-4-[(dimethylamino)methyl]benzoate
• 193966-65-3
• methyl 3-bromo-4-((dimethylamino)methyl)benzoate
• DB-172062

• Inchi： 1S/C11H14BrNO2/c1-13(2)7-9-5-4-8(6-10(9)12)11(14)15-3/h4-6H,7H2,1-3H3
• InChI Key： KQMNZHGWOXPPPR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=CC=1CN(C)C

Computed Properties

• Exact Mass: 271.02079Da
• Monoisotopic Mass: 271.02079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų